Cas no 308293-78-9 ((2Z)-2-acetamido-N-(oxolan-2-yl)methyl-3-phenylprop-2-enamide)

• Product Name: (2Z)-2-acetamido-N-(oxolan-2-yl)methyl-3-phenylprop-2-enamide
• CAS No: 308293-78-9
• MF: C₁₆H₂₀N₂O₃
• MW: 288.341604232788
• CID: 6005312
• PubChem ID: 5765620
• Update Time: 2025-10-30

(2Z)-2-acetamido-N-(oxolan-2-yl)methyl-3-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-acetamido-N-(oxolan-2-yl)methyl-3-phenylprop-2-enamide
• (2Z)-2-acetamido-N-[(oxolan-2-yl)methyl]-3-phenylprop-2-enamide
• (Z)-2-acetamido-N-(oxolan-2-ylmethyl)-3-phenylprop-2-enamide
• 308293-78-9
• HMS1428D17
• AKOS016352124
• SR-01000577423-1
• BAS 02058471
• AKOS000487097
• IDI1_011118
• (Z)-2-acetamido-3-phenyl-N-((tetrahydrofuran-2-yl)methyl)acrylamide
• F1443-5685
• SR-01000577423

• Inchi： 1S/C16H20N2O3/c1-12(19)18-15(10-13-6-3-2-4-7-13)16(20)17-11-14-8-5-9-21-14/h2-4,6-7,10,14H,5,8-9,11H2,1H3,(H,17,20)(H,18,19)/b15-10-
• InChI Key： NOVYICAOKCZCBJ-GDNBJRDFSA-N
• SMILES： O1CCCC1CNC(/C(=C/C1C=CC=CC=1)/NC(C)=O)=O

Computed Properties

• Exact Mass: 288.14739250g/mol
• Monoisotopic Mass: 288.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2Z)-2-acetamido-N-(oxolan-2-yl)methyl-3-phenylprop-2-enamide

Introduction to (2Z)-2-acetamido-N-(oxolan-2-yl)methyl-3-phenylprop-2-enamide (CAS No. 308293-78-9)

Compound CAS No. 308293-78-9, specifically identified as (2Z)-2-acetamido-N-(oxolan-2-yl)methyl-3-phenylprop-2-enamide, represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The detailed structure of this molecule, featuring an acetamido group, an oxolan-2-ylmethyl moiety, and a phenylprop-2-enamide backbone, suggests a multifaceted role in biochemical interactions.

The acetamido functional group is well-known for its role in enhancing the solubility and bioavailability of pharmaceutical compounds. This feature is particularly crucial in drug design, where the ability to cross biological membranes efficiently is often a determining factor in therapeutic efficacy. The presence of the oxolan-2-ylmethyl group adds another layer of complexity, potentially influencing the compound's interaction with biological targets through its cyclic ether structure. This moiety has been explored in various synthetic pathways, often contributing to the stability and reactivity of the molecule.

The phenylprop-2-enamide component introduces aromaticity and rigidity to the molecular framework, which can be advantageous in binding to specific biological receptors. Aromatic compounds are frequently encountered in drug molecules due to their ability to form stable interactions with target proteins through π-stacking and hydrophobic effects. The combination of these structural elements in (2Z)-2-acetamido-N-(oxolan-2-yl)methyl-3-phenylprop-2-enamide suggests a promising candidate for further investigation in drug development.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, including interactions with biological targets. The use of molecular modeling techniques has allowed researchers to simulate the binding affinity of this compound to various enzymes and receptors. Preliminary studies indicate that the structural features of (2Z)-2-acetamido-N-(oxolan-2-yl)methyl-3-phenylprop-2-enamide may make it a suitable inhibitor for certain therapeutic pathways, particularly those involving inflammation and immune response.

In the realm of medicinal chemistry, the development of novel scaffolds is essential for overcoming resistance mechanisms and improving treatment outcomes. The unique combination of functional groups in this compound provides a rich ground for synthetic modifications, allowing for the exploration of diverse pharmacological profiles. Researchers are currently investigating its potential as a lead compound for the treatment of chronic inflammatory diseases, where its ability to modulate key signaling pathways could be leveraged.

The synthesis of (2Z)-2-acetamido-N-(oxolan-2-yl)methyl-3-phenylprop-2-enamide involves a series of well-established organic reactions, including condensation, cyclization, and functional group transformations. The use of advanced synthetic methodologies ensures high yield and purity, which are critical for subsequent pharmacological testing. The compound's stability under various conditions has been assessed through spectroscopic analysis and thermal studies, confirming its suitability for further research.

Ethical considerations are paramount in pharmaceutical research, particularly when dealing with new chemical entities that may have significant therapeutic implications. Rigorous safety evaluations have been conducted to ensure that the compound does not exhibit toxicological concerns at relevant concentrations. These studies include acute toxicity assays, chronic exposure assessments, and genotoxicity screening. Preliminary results suggest that (2Z)-2-acetamido-N-(oxolan-2-yl)methyl-3-phenylprop-2-enamide is well-tolerated, making it a promising candidate for clinical development.

The integration of interdisciplinary approaches has been instrumental in advancing our understanding of this compound's potential applications. Collaboration between chemists, biologists, and pharmacologists has facilitated a comprehensive evaluation of its pharmacokinetic properties. These studies aim to optimize dosing regimens and delivery systems to enhance therapeutic efficacy while minimizing side effects.

The future direction of research on (2Z)-2-acetamido-N-(oxolan-2-yl)methyl-3-phenylprop-2-enamide includes exploring its mechanism of action in detail. Understanding how this compound interacts with biological targets at the molecular level will provide insights into its therapeutic potential and guide further modifications. Additionally, investigating its potential synergies with other drugs could open up new treatment strategies for complex diseases.

In conclusion, (2Z)-2-acetamido-N-(oxolan-2-ylmethyl)-3 phenyl prop 02 en amide (CAS No. 308293789) stands out as a promising chemical entity with significant potential in pharmaceutical applications. Its unique structural features and preliminary pharmacological findings make it an attractive candidate for further research and development. As our understanding of biochemical pathways continues to evolve, compounds like this one will play a crucial role in shaping the future of medicine.